Cas no 260054-98-6 (2-Fluoro-8-methoxy-quinoline)
2-Fluoro-8-methoxy-quinoline structure
Product Name:2-Fluoro-8-methoxy-quinoline
CAS No:260054-98-6
MF:C10H8FNO
MW:177.175025939941
CID:2196268
PubChem ID:54155138
Update Time:2024-02-29
2-Fluoro-8-methoxy-quinoline Chemical and Physical Properties
Names and Identifiers
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- 2-Fluoro-8-methoxy-quinoline
- Quinoline, 2-fluoro-8-methoxy-
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- Inchi: 1S/C10H8FNO/c1-13-8-4-2-3-7-5-6-9(11)12-10(7)8/h2-6H,1H3
- InChI Key: OKNAHQHZHMNTKW-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2OC)C=CC=1F
Computed Properties
- Exact Mass: 177.058992041g/mol
- Monoisotopic Mass: 177.058992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 22.1Ų
2-Fluoro-8-methoxy-quinoline Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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